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Compound of Interest

Compound Name: 3-Aminothietane-3-carboxylic acid

Cat. No.: B140804

Technical Guide: 3-Aminothietane-3-carboxylic
Acid

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

CAS Number: 138650-26-7[1]
Molecular Formula: CaH7NO2S[1][2]

This document serves as a technical guide to 3-Aminothietane-3-carboxylic acid,
consolidating available data on its chemical properties and structural characteristics. Due to the
limited extent of published research specifically on this molecule, this guide also provides
generalized experimental workflows relevant to the characterization of novel amino acids.

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-Aminothietane-3-
carboxylic acid, compiled from publicly available data.
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Property Value Source
Molecular Weight 133.17 g/mol [1]
Purity =298% [1]
Topological Polar Surface Area

(TPSA) 63.32 A2 [1]
LogP -0.4847 [1]
Hydrogen Bond Acceptors 3 [1]
Hydrogen Bond Donors 2 [1]
Rotatable Bonds 1 [1]

Structural and Conformational Insights

While detailed biological studies on 3-Aminothietane-3-carboxylic acid are not extensively
available in peer-reviewed literature, theoretical and spectroscopic conformational studies of its
dipeptide derivatives have been conducted. These studies indicate that 3-Aminothietane-3-
carboxylic acid (referred to as Attc in the literature), a four-membered ring thioether analogue
of S-methylcysteine, can adopt an extended C5 conformation. This conformation is stabilized
by an inter-residue NH---S interaction. In the context of a capped dipeptide, Cbz—(Attc)=—NHMe,
successive C5-C6y motifs were observed, leading to a fully extended 2.0s-helix conformation in
the gas phase. In solution, this extended conformation is in competition with a C10
conformation.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis or biological evaluation of 3-
Aminothietane-3-carboxylic acid are not readily available in the public domain. However, a
general workflow for the synthesis and characterization of a novel amino acid like 3-
Aminothietane-3-carboxylic acid is presented below. This workflow represents a standard
approach in medicinal chemistry and drug discovery.

Caption: Generalized workflow for the synthesis and evaluation of a novel amino acid.
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Signaling Pathways

Currently, there is no published research that implicates 3-Aminothietane-3-carboxylic acid
in any specific biological or signaling pathways. Further investigation would be required to
determine its molecular targets and mechanism of action.

Logical Relationships in Drug Discovery

The development of a novel amino acid like 3-Aminothietane-3-carboxylic acid for
therapeutic purposes would follow a logical progression from initial synthesis to preclinical
evaluation. The following diagram illustrates this general relationship.
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Caption: A simplified logical flow for the development of a novel amino acid therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b140804?utm_src=pdf-body-img
https://www.benchchem.com/product/b140804?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1.US10836708B2 - Process for the synthesis of (s) 3-amino-4-
(difluoromethylenyl)cyclopent-1-ene-1-carboxylic acid - Google Patents [patents.google.com]

e 2. US5610163A - Esters of thienyl carboxylic acids and amino alcohols and their
guaternization products - Google Patents [patents.google.com]
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molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b140804#3-aminothietane-3-carboxylic-acid-cas-
number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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